1,9-Pyrazoloanthrone

• IUPAC Name: 14,15-diazatetracyclo[7.6.1.02,7.013,16]hexadeca-1(15),2,4,6,9(16),10,12-heptaen-8-one
• InChI: InChI=1S/C14H8N2O/c17-14-9-5-2-1-4-8(9)13-12-10(14)6-3-7-11(12)15-16-13/h1-7H,(H,15,16)
• InChI Key: ACPOUJIDANTYHO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=NNC4=CC=CC(=C43)C2=O
• Molecular Formula: C14H8N2O
• DSSTOX Substance ID: DTXSID2040525
• Molecular Weight: 220.23 g/mol
• CAS No.: 129-56-6

Description

Pyrazolanthrone, also known as 1,9-pyrazoloanthrone, is a chemical compound that belongs to the class of organic compounds known as anthracenes. These compounds contain a system of three linearly fused benzene rings. Pyrazolanthrone is a derivative of anthrone and is used in biochemical studies as an inhibitor of c-Jun N-terminal kinases (JNKs) .

Mechanism of Action

Target of Action

1,9-Pyrazoloanthrone, also known as SP600125, primarily targets the c-Jun N-terminal kinases (JNKs) . These kinases are crucial in various cellular processes, including inflammation, apoptosis, and cellular growth .

Mode of Action

SP600125 is an ATP-competitive inhibitor of JNKs . It competes with ATP to inhibit the phosphorylation of c-Jun . This inhibition is dose-dependent and has a >20-fold selectivity over a range of kinases .

Biochemical Pathways

The inhibition of JNKs by SP600125 affects several biochemical pathways. It prevents the activation of inflammatory genes such as COX-2, IL-2, IFNγ, and TNFα . This leads to a reduction in inflammation and other related processes .

Pharmacokinetics

It is known that the compound is soluble in dmso , suggesting that it may have good bioavailability when administered in a suitable formulation.

Result of Action

The inhibition of JNKs by SP600125 results in several molecular and cellular effects. It prevents the activation of JNK after brain ischemia and may be effective in the treatment of ischemic stroke . It also inhibits the phosphorylation of c-Jun and the expression of inflammatory genes .

Action Environment

The action of SP600125 can be influenced by various environmental factors. For instance, the compound’s solubility in DMSO suggests that its action, efficacy, and stability might be affected by the presence of this solvent . .

Safety and Hazards

1,9-Pyrazoloanthrone is toxic by the intravenous route. When heated to decomposition, it emits toxic fumes of NOx.

Future Directions

1,9-Pyrazoloanthrone loaded liposomes were developed by solvent injection technique using ultrasonication and evaluated for particle size, morphology, entrapment efficiency, FT-IR, and in-vitro drug release studies. The results demonstrated successful targeting of the 1,9-P, to brain as a novel strategy having significant therapeutic potential to treat Parkinson’s disease.

Biochemical Analysis

Biochemical Properties

SP600125 is an anthrapyrazolone inhibitor of JNK that competes with ATP to inhibit the phosphorylation of c-Jun . It prevents the activation of inflammatory genes such as COX-2, IL-2, IFN-γ, and TNF-α .

Cellular Effects

In cells, SP600125 dose-dependently inhibits the phosphorylation of c-Jun, the expression of inflammatory genes COX-2, IL-2, IFN-γ, TNF-α, and prevents the activation and differentiation of primary human CD4 cell cultures . It also has a remarkable anticancer potential against undifferentiated thyroid cancer .

Molecular Mechanism

SP600125 is a reversible ATP-competitive inhibitor with >20-fold selectivity vs. a range of kinases and enzymes tested . It prevents the activation of JNK after brain ischemia and may be effective in the treatment of ischemic stroke .

Dosage Effects in Animal Models

In animal studies, SP600125 blocked (bacterial) lipopolysaccharide-induced expression of tumor necrosis factor-alpha and inhibited anti-CD3-induced apoptosis of CD4 (+) CD8 (+) thymocytes .

Preparation Methods

Synthetic Routes and Reaction Conditions: Pyrazolanthrone can be synthesized by the condensation of 2-chloroanthraquinone with anhydrous hydrazine in pyridine at 100°C. The purification process involves converting the product to the N-acetyl derivative, which is then crystallized from acetic acid. The acetyl group is subsequently hydrolyzed with ammonium hydroxide in methanol .

Industrial Production Methods: While specific industrial production methods for pyrazolanthrone are not extensively documented, the synthesis route mentioned above can be adapted for larger-scale production with appropriate modifications to reaction conditions and purification techniques to ensure efficiency and yield.

Chemical Reactions Analysis

Types of Reactions: Pyrazolanthrone undergoes various chemical reactions, including:

Oxidation: Pyrazolanthrone can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can modify the functional groups present in pyrazolanthrone.

Substitution: Pyrazolanthrone can undergo substitution reactions where specific atoms or groups in the molecule are replaced by other atoms or groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents such as potassium permanganate or chromium trioxide can be used.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are typically employed.

Substitution: Various halogenating agents or nucleophiles can be used depending on the desired substitution.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinone derivatives, while reduction can produce different hydro derivatives.

Scientific Research Applications

Pyrazolanthrone has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Pyrazolanthrone is employed in biochemical studies to inhibit c-Jun N-terminal kinases (JNKs), which are involved in various cellular processes

Medicine: Derivatives of pyrazolanthrone have been investigated for their potential anticancer properties.

Industry: Pyrazolanthrone and its derivatives are used in the development of dyes and pigments due to their vibrant colors and stability.

Comparison with Similar Compounds

Anthraquinone: Like pyrazolanthrone, anthraquinone is a derivative of anthracene and is used in the production of dyes and pigments.

Pyrazolone: Pyrazolone derivatives are widely used in medicinal chemistry and have various biological activities

Uniqueness: Pyrazolanthrone is unique due to its specific inhibition of c-Jun N-terminal kinases (JNKs), which distinguishes it from other anthracene derivatives. Its ability to modulate key cellular processes makes it a valuable compound in both research and industrial applications .

Synthesis routes and methods I

Procedure details

Anhydrous hydrazine is added to a solution of 2-chloroanthraquinone (Aldrich) in 10 mL pyridine, and the mixture heated at 100° C. for 16 hours. The mixture is cooled and the solvent is evaporated in vacuo. The residue is taken in hot 6N HCl, and the solid is collected by filtration. Flash chromatography of the crude material on silica gel affords anthra[1,9cd]pyrazol-6(2H)-one (“Compound 1”) as yellow solids.

Synthesis routes and methods II

Procedure details

To 55 parts of a moist filter cake containing 24 parts of 1-anthraquinonyl hydrazine (dry weight) obtained by the the procedure described in any one of Examples 1 to 11 are added 150 parts by volume of concentrated sulfuric acid, such that the temperature does not rise above 100° C. (about 1/2 hour). The reaction mixture is then stirred for 2 hours at 100° to 110° C., subsequently cooled to 40° C. and diluted dropwise with 150 parts by volume of water. The suspension is then poured into a mixture of ice and water and filtered. The filter cake is washed neutral with water and dried, affording 22.2 parts of pyrazolanthrone of the formula. ##STR6##